Cas no 2640877-96-7 (3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile)

3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a morpholine group and linked to a pyridine-carbonitrile moiety via a piperazine bridge. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The morpholine and piperazine functionalities enhance solubility and bioavailability, while the pyridine-carbonitrile group offers versatility for further derivatization. Its well-defined molecular architecture makes it suitable for research in kinase inhibition or other targeted therapeutic applications. The compound is characterized by high purity and stability, ensuring reliability in experimental settings.
3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile structure
2640877-96-7 structure
Product Name:3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
CAS No:2640877-96-7
MF:C19H23N7O
MW:365.432222604752
CID:5316761
PubChem ID:155800269
Update Time:2025-05-21

3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[4-[2-Methyl-6-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl]-2-pyridinecarbonitrile
    • F6619-6127
    • 3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
    • AKOS040709877
    • 2640877-96-7
    • 3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
    • Inchi: 1S/C19H23N7O/c1-15-22-18(13-19(23-15)26-9-11-27-12-10-26)25-7-5-24(6-8-25)17-3-2-4-21-16(17)14-20/h2-4,13H,5-12H2,1H3
    • InChI Key: GJMYYDPKSXXQRU-UHFFFAOYSA-N
    • SMILES: O1CCN(C2=CC(=NC(C)=N2)N2CCN(C3C(C#N)=NC=CC=3)CC2)CC1

Computed Properties

  • Exact Mass: 365.19640838g/mol
  • Monoisotopic Mass: 365.19640838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 640.2±55.0 °C(Predicted)
  • pka: 10.82±0.50(Predicted)

3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6619-6127-2μmol
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
2μmol
$85.5 2023-09-07
Life Chemicals
F6619-6127-5μmol
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
5μmol
$94.5 2023-09-07
Life Chemicals
F6619-6127-10μmol
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
10μmol
$103.5 2023-09-07
Life Chemicals
F6619-6127-20μmol
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
20μmol
$118.5 2023-09-07
Life Chemicals
F6619-6127-1mg
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
1mg
$81.0 2023-09-07
Life Chemicals
F6619-6127-2mg
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
2mg
$88.5 2023-09-07
Life Chemicals
F6619-6127-3mg
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
3mg
$94.5 2023-09-07
Life Chemicals
F6619-6127-4mg
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
4mg
$99.0 2023-09-07
Life Chemicals
F6619-6127-5mg
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
5mg
$103.5 2023-09-07
Life Chemicals
F6619-6127-10mg
3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile
2640877-96-7
10mg
$118.5 2023-09-07

Additional information on 3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile

Comprehensive Overview of 3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile (CAS No. 2640877-96-7)

The compound 3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile (CAS No. 2640877-96-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure featuring a pyrimidine core linked to a morpholine moiety and a piperazine bridge, this compound is a promising candidate for drug discovery, particularly in targeting kinase-mediated pathways. Its carbonitrile group further enhances its potential as a versatile intermediate in synthetic chemistry.

Recent trends in drug development have highlighted the importance of small-molecule inhibitors, and this compound aligns perfectly with such applications. Researchers are increasingly exploring its role in modulating protein-protein interactions and enzyme inhibition, areas that are critical in oncology and neurodegenerative diseases. The integration of computational chemistry and AI-driven drug design has further accelerated the study of this molecule, making it a subject of interest in high-throughput screening campaigns.

From a synthetic perspective, the pyridine-2-carbonitrile scaffold is known for its stability and reactivity, which makes it a valuable building block in medicinal chemistry. The presence of the morpholin-4-yl group adds solubility and bioavailability, addressing one of the key challenges in modern drug formulation. These attributes have led to a surge in patent filings and publications referencing this compound, particularly in the context of kinase inhibitors and GPCR-targeted therapies.

In the realm of preclinical research, 3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile has shown promise in cell signaling studies, with preliminary data suggesting efficacy in apoptosis regulation and anti-inflammatory responses. Its mechanism of action is under rigorous investigation, with a focus on its potential to disrupt signal transduction pathways implicated in cancer progression. These findings have sparked discussions in academic and industrial circles about its applicability in personalized medicine.

The compound’s CAS No. 2640877-96-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance. Queries often revolve around its synthetic routes, physicochemical properties, and biological activity, indicating a strong demand for detailed technical data. Additionally, its potential as a lead compound in fragment-based drug discovery has made it a hot topic in cheminformatics forums.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this molecule is another area of active research. Given the pharmaceutical industry’s emphasis on green chemistry, efforts are underway to optimize its synthesis to minimize waste and energy consumption. Such initiatives align with global sustainability goals and regulatory requirements, further enhancing its appeal to biotech startups and pharmaceutical giants alike.

In summary, 3-{4-[2-Methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-2-carbonitrile represents a cutting-edge example of how rational drug design can yield molecules with multifaceted applications. Its combination of structural novelty and functional versatility positions it as a key player in the next generation of therapeutic agents, driving innovation across multiple scientific disciplines.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited